Cas no 1902909-20-9 (4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide)

• Product Name: 4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide
• CAS No: 1902909-20-9
• MF: C₂₁H₂₅NO₅S
• MW: 403.491904973984
• CID: 6394586
• PubChem ID: 92092208
• Update Time: 2025-05-21

4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide
• 4'-methoxy-N-(octahydrobenzo[b][1,4]dioxin-6-yl)-[1,1'-biphenyl]-4-sulfonamide
• 4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-[1,1'-biphenyl]-4-sulfonamide
• AKOS025354599
• 1902909-20-9
• F6482-2518
• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-4-(4-methoxyphenyl)benzenesulfonamide

• Inchi： 1S/C21H25NO5S/c1-25-18-7-2-15(3-8-18)16-4-9-19(10-5-16)28(23,24)22-17-6-11-20-21(14-17)27-13-12-26-20/h2-5,7-10,17,20-22H,6,11-14H2,1H3
• InChI Key： LNVOSFOGWTVDEG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=CC=2)OC)=CC=1)(NC1CCC2C(C1)OCCO2)(=O)=O

Computed Properties

• Exact Mass: 403.14534407g/mol
• Monoisotopic Mass: 403.14534407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide

Recent Advances in the Study of 4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide (CAS: 1902909-20-9)

The compound 4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide (CAS: 1902909-20-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and structural optimization of 4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide to enhance its biological activity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of this compound via a multi-step process, with a focus on improving yield and purity. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. The study also explored the compound's stability under various physiological conditions, providing valuable insights for future formulation development.

In vitro and in vivo studies have demonstrated that 4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide exhibits promising activity against a range of biological targets. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound acts as a potent inhibitor of a specific enzyme involved in inflammatory pathways. The study utilized enzyme inhibition assays and molecular docking simulations to elucidate the binding interactions between the compound and its target. These findings suggest potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (2023) evaluated the antitumor activity of 4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide in various cancer cell lines. The results indicated significant cytotoxicity against certain types of cancer cells, with minimal effects on normal cells. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, making it a candidate for further development as an anticancer agent. These findings were corroborated by a subsequent study published in Cancer Research (2024), which highlighted the compound's ability to synergize with existing chemotherapeutic drugs.

Despite these promising results, challenges remain in the development of 4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide as a therapeutic agent. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which need to be addressed through further structural modifications. A recent review in Drug Discovery Today (2024) summarized the current state of research on this compound and proposed strategies for overcoming these limitations, such as the incorporation of prodrug moieties or the use of nanotechnology-based delivery systems.

In conclusion, 4'-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-sulfonamide (CAS: 1902909-20-9) represents a promising candidate for further investigation in the fields of inflammation and oncology. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring its therapeutic potential in greater detail. The compound's unique structural features and biological activity make it a valuable subject for future studies, with the potential to contribute to the development of novel therapeutic agents.